Cas no 2703779-80-8 (5-amino-2-methyl-2H-1,2,3-triazol-4-ol)

• Product Name: 5-amino-2-methyl-2H-1,2,3-triazol-4-ol
• CAS No: 2703779-80-8
• MF: C₃H₆N₄O
• MW: 114.105939388275
• MDL: MFCD34551076
• CID: 5614790
• PubChem ID: 165946121
• Update Time: 2025-10-28

5-amino-2-methyl-2H-1,2,3-triazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 2703779-80-8
• EN300-33047784
• 5-amino-2-methyl-2H-1,2,3-triazol-4-ol

• MDL： MFCD34551076
• Inchi： 1S/C3H6N4O/c1-7-5-2(4)3(8)6-7/h1H3,(H2,4,5)(H,6,8)
• InChI Key： BMQCOTOKUCWTPB-UHFFFAOYSA-N
• SMILES： O=C1C(N)=NN(C)N1

Computed Properties

• Exact Mass: 114.05416083g/mol
• Monoisotopic Mass: 114.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 70.7Ų

Additional information on 5-amino-2-methyl-2H-1,2,3-triazol-4-ol

5-Amino-2-Methyl-2H-1,2,3-Triazol-4-Ol: A Comprehensive Overview

The compound 5-amino-2-methyl-2H-1,2,3-triazol-4-ol (CAS No. 2703779-80-8) is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the class of triazoles, which are widely studied due to their unique properties and versatility in synthetic chemistry. The structure of 5-amino-2-methyl-2H-1,2,3-triazol-4-ol features a triazole ring with an amino group at position 5, a methyl group at position 2, and a hydroxyl group at position 4. These functional groups contribute to its reactivity and make it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have highlighted the importance of 5-amino derivatives in drug discovery and material science. The presence of the amino group in 5-amino-2-methyl-2H-1,2,3-triazol-4-ol allows for various nucleophilic substitutions and additions, making it a versatile building block. Researchers have explored its role in the synthesis of bioactive compounds, particularly in the development of antiviral and anticancer agents. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with viral replication and cancer cell proliferation.

The hydroxyl group at position 4 of 5-amino-2-methyl-2H-1,2,3-triazol_4_ol adds to its functionality by enabling hydrogen bonding and participation in various condensation reactions. This feature has been exploited in the synthesis of advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). The ability to form stable complexes with metal ions makes this compound a promising candidate for applications in catalysis and sensing technologies.

From an environmental perspective, the synthesis and application of 5-amino-containing compounds have been optimized to minimize ecological impact. Green chemistry approaches have been employed to develop efficient and sustainable methods for synthesizing 5-amino_